Cas no 476278-60-1 (N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide)

• Product Name: N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• CAS No: 476278-60-1
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 6453257
• Update Time: 2025-06-09

N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-

• Inchi： 1S/C11H14N2OS/c14-10(7-5-6-7)13-11-12-8-3-1-2-4-9(8)15-11/h7H,1-6H2,(H,12,13,14)
• InChI Key： CLFNMMOLJGJDIL-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3CCCCC=3S2)=O)CC1

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• pka: 9.81±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide

Comprehensive Overview of N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide (CAS No. 476278-60-1)

N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide, with the CAS number 476278-60-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyclopropanecarboxamide moiety with a tetrahydrobenzothiazole ring, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery, given its structural similarity to other bioactive molecules.

The compound's synthetic pathway and mechanism of action are frequently discussed in scientific literature. Its cyclopropane ring is known for conferring metabolic stability, while the benzothiazole component is often associated with antimicrobial and anti-inflammatory properties. This dual functionality positions N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide as a promising candidate for further exploration in medicinal chemistry. Recent studies have also highlighted its potential role in modulating enzyme activity, though detailed clinical data remain limited.

In the context of current research trends, this compound aligns with the growing demand for small-molecule therapeutics and sustainable agrochemicals. With increasing interest in green chemistry and precision agriculture, scientists are evaluating its environmental impact and biodegradability. Questions like "How is N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide synthesized?" or "What are the biological targets of CAS 476278-60-1?" are commonly searched, reflecting the compound's relevance in both academic and industrial settings.

From a technical standpoint, the compound's physicochemical properties—such as solubility, melting point, and stability—are critical for formulation development. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structure. These methodologies are essential for ensuring reproducibility in research and scaling up production for commercial applications.

Looking ahead, the future of N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide lies in interdisciplinary collaboration. Combining insights from computational chemistry, molecular docking, and high-throughput screening could unlock new therapeutic or agricultural uses. As the scientific community continues to explore its full potential, this compound may emerge as a key player in addressing global challenges in health and food security.